4-[(5-Bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid
Overview
Description
“4-[(5-Bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid” is a chemical compound with the CAS Number: 1016705-48-8 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular weight of this compound is 343.2 . The IUPAC name is 4-[(5-bromo-2-thienyl)methoxy]-3-methoxybenzoic acid . The InChI Code is 1S/C13H11BrO4S/c1-17-11-6-8(13(15)16)2-4-10(11)18-7-9-3-5-12(14)19-9/h2-6H,7H2,1H3,(H,15,16) .Physical and Chemical Properties Analysis
This compound is a powder . The storage temperature is room temperature .Scientific Research Applications
Synthesis and Pharmaceutical Applications
One significant area of application for this compound is in the synthesis of pharmaceuticals, particularly in the development of proton pump inhibitors like omeprazole. Omeprazole is chemically related to the compound and inhibits the gastric ATPase enzyme by oxidizing its sulfhydryl groups. The novel synthesis processes for pharmaceutical impurities aim for high yields and process efficiencies. Such impurities can serve as standard impurities in further studies, offering insights into the development of anti-ulcer drugs and other proton pump inhibitors (Saini, Majee, Chakraborthy, & Salahuddin, 2019).
Environmental Science
In the context of environmental science, studies on parabens, which are structurally related to 4-[(5-Bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid, have highlighted their occurrence, fate, and behavior in aquatic environments. Parabens are widely used as preservatives, and their environmental impact, particularly their presence in water bodies, has been a subject of research. These studies are crucial for understanding how similar compounds might behave in natural settings and the potential impact on ecosystems (Haman, Dauchy, Rosin, & Munoz, 2015).
Properties
IUPAC Name |
4-[(5-bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrO4S/c1-17-11-6-8(13(15)16)2-4-10(11)18-7-9-3-5-12(14)19-9/h2-6H,7H2,1H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJPTXIFDAOSQGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)O)OCC2=CC=C(S2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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